Cas no 1228559-62-3 ((5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol)

• Product Name: (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol
• CAS No: 1228559-62-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD06761961
• CID: 2184538
• Update Time: 2025-10-31

(5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• (5R)-5-amino-5,6,7,8-tetrahydronaphthalen-1-ol
• FCH834356
• (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol

• MDL： MFCD06761961
• Inchi： 1S/C10H13NO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h2-3,6,9,12H,1,4-5,11H2/t9-/m1/s1
• InChI Key： JGBIMURCUPHILK-SECBINFHSA-N
• SMILES： OC1=CC=CC2=C1CCC[C@H]2N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol

Recent Advances in the Study of (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol (CAS: 1228559-62-3)

The compound (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol (CAS: 1228559-62-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral aminotetralin derivative is structurally related to several bioactive molecules, making it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, particularly in the context of neurological and cardiovascular diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol using a novel catalytic system. The researchers achieved high enantiomeric purity (ee > 99%) and yield (85%) by employing a chiral palladium catalyst, which represents a significant improvement over previous methods. This advancement is critical for scaling up production and ensuring the consistency of pharmacological studies.

In terms of biological activity, a preclinical study demonstrated that (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol exhibits potent agonistic effects on serotonin receptors, particularly the 5-HT_1A subtype. This receptor is implicated in mood regulation, and the compound's high affinity (K_i = 2.3 nM) suggests potential applications in treating depression and anxiety disorders. Additionally, the compound showed minimal off-target effects, a key advantage for further development.

Another area of interest is the compound's potential role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol can cross the blood-brain barrier efficiently and exhibits neuroprotective properties in vitro. The study highlighted its ability to reduce oxidative stress and inhibit amyloid-beta aggregation, which are hallmarks of Alzheimer's disease. These findings position the compound as a promising lead for further investigation.

Despite these promising results, challenges remain. The pharmacokinetic profile of (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol requires further optimization, as initial studies indicated a relatively short half-life in vivo. Researchers are currently exploring prodrug strategies and formulation modifications to address this limitation. Additionally, comprehensive toxicology studies are needed to ensure safety before clinical trials can commence.

In conclusion, (5R)-5-Amino-5,6,7,8-tetrahydronaphthalen-1-ol (CAS: 1228559-62-3) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis and understanding of its biological activities underscore its value in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, particularly in neurology and psychiatry.